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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the expression of the Natural Killer

Receptor Protein 1 (NKR-P1) family of receptors across various lymphocyte subsets. NKR-P1
molecules, also known as CD161 in humans (encoded by the KLRB1 gene), are C-type lectin-

like receptors that play a crucial role in the regulation of both innate and adaptive immunity.[1]

[2] This document details their expression patterns, associated signaling pathways, and

methodologies for their detection and analysis, aiming to support research and development in

immunology and drug discovery.

Data Presentation: Quantitative Expression of NKR-
P1 on Lymphocyte Subsets
The expression of NKR-P1 varies significantly among different lymphocyte populations, and

also between species. The following tables summarize the available quantitative data on the

expression of human NKR-P1A (CD161) and its murine homologs on key lymphocyte subsets.

Human NKR-P1A (CD161) Expression
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Lymphocyte
Subset

Subpopulation
Percentage of
Positive Cells
(%)

Expression
Level
(Qualitative)

Reference

NK Cells
CD56bright

CD16-
Majority High [3]

CD56dim CD16+ Majority
Intermediate to

High
[3]

Immature (CD16-

CD56-)
Present - [4]

T Cells
Total Peripheral

T Cells
~24% - [5]

CD4+ T Cells - Intermediate [6]

Memory

(CD45RO+)
20-25% [7]

CD8+ T Cells -

Intermediate

(CD161int) and

High

(CD161high)

populations

[6][8]

CD161bright

(CD161++)

~15% of total

CD8+ T cells
[3][8]

CD161mid

(CD161+)

~10% of total

CD8+ T cells
[3][8]

γδ T Cells ~25% - [9]

Vδ1- Effector

Memory (TEM)
53 ± 20% [4]

Vδ1- Central

Memory (TCM)
27 ± 18% [4]

NKT Cells Present - [4][10]
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B Cells

Resting

Peripheral B

Cells

15-30% (express

the ligand LLT1)
- [11][12]

Murine NKR-P1 Expression

Receptor
Lymphocyt
e Subset

Mouse
Strain

Percentage
of Positive
Cells (%)

Expression
Level
(Qualitative)

Reference

NKR-P1B

(Inhibitory)

Splenic NK

Cells
C57BL/6 ~60% - [11]

Tumor-

infiltrating NK

Cells

(EOMES-

CD49a+)

MMTV-PyVT

Highest

among NK

subsets

- [11]

Gut-resident

NK/ILC1,

ILC2, ILC3,

γδ T cells

C57BL/6 Present - [7]

NKR-P1C

(Activating;

NK1.1)

Splenic NK

Cells
C57BL/6 High High [13]

Splenic NK

Cells
BALB/c

Negative (do

not react with

anti-NK1.1

mAb)

- [14][15]

Splenic NKT

Cells
C57BL/6 High

Slightly lower

than NK cells
[13]

Thymic NKT

Cells

BALB.B6-

NK1.1b

~60%

(TCRβintNK1

.1high)

High [13]
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Signaling Pathways
NKR-P1 receptors can mediate both activating and inhibitory signals, depending on the specific

isoform and the cellular context.

Inhibitory Signaling Pathway (e.g., Human NKR-P1A,
Mouse NKR-P1B)
Upon binding to its ligand, such as Lectin-like transcript 1 (LLT1), the immunoreceptor tyrosine-

based inhibition motifs (ITIMs) in the cytoplasmic tail of inhibitory NKR-P1 isoforms become

phosphorylated. This leads to the recruitment of protein tyrosine phosphatases, such as SHP-1

and SHP-2, which in turn dephosphorylate downstream signaling molecules of activating

pathways, thereby dampening cellular activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1174724/docs#nkr-p1-expression-on-different-
lymphocyte-subsets-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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